(+)-Rabdosiin

• Molecular Formula: C36H30O16
• Molecular Weight: 718.6 g/mol
• InChI: InChI=1S/C36H30O16/c37-21-4-1-15(7-24(21)40)9-29(33(45)46)51-35(49)20-11-18-13-27(43)28(44)14-19(18)31(17-3-6-23(39)26(42)12-17)32(20)36(50)52-30(34(47)48)10-16-2-5-22(38)25(41)8-16/h1-8,11-14,29-32,37-44H,9-10H2,(H,45,46)(H,47,48)/t29-,30+,31+,32+/m1/s1
• InChIKey: VKWZFIDWHLCPHJ-ZLESDFJESA-N

(+)-Rabdosiin for Research Procurement: A Caffeic Acid Tetramer with Documented Differentiation

(+)-Rabdosiin is a naturally occurring caffeic acid tetramer with a lignan skeleton, typically isolated from plant sources like *Ocimum sanctum* and *Rabdosia japonica* [1]. As a high-molecular-weight polyphenol (MW: 718.6 g/mol), it is primarily procured as a research-grade small molecule tool for investigating antiallergic, antioxidant, and enzyme inhibition mechanisms . Its commercial availability, often with analytical documentation (e.g., HPLC purity ≥98%), enables its direct application in biochemical assays where structural complexity and multi-target activity are required .

Natural caffeic acid tetramer for antiallergic, antioxidant, and enzyme-inhibition studies

Research tool for hyaluronidase, β-hexosaminidase, and METTL8 pathway assays

Analytical documentation (e.g., HPLC) may support direct biochemical use

• [1] Agata I, Nishibe S, Hatano T, Okuda T. Rabdosiin, a new rosmarinic acid dimer with a lignan skeleton, from Rabdosia japonica. Chem Pharm Bull. 1988;36(8):3223-3227. View Source

Why In-Class Polyphenols Cannot Substitute for (+)-Rabdosiin: A Risk of Lost Activity

Substituting (+)-Rabdosiin with simpler, more accessible polyphenols like rosmarinic acid or caffeic acid is not scientifically equivalent due to profound differences in activity driven by molecular complexity. The tetrameric lignan structure of rabdosiin provides a unique pharmacophore that confers significantly enhanced potency in key biochemical assays. Direct comparative studies show that rabdosiin exhibits the highest hyaluronidase-inhibitory activity among related caffeic acid-containing compounds [1], and its antiproliferative activity against cancer cells is notably greater than that of other compounds isolated from the same plant source, including rosmarinic acid [2]. Replacing it with a monomer or dimer will result in a substantial loss of assay sensitivity and lead to different, often weaker, biological outcomes [1].

Hyaluronidase Reported highest inhibitory activity vs. rosmarinic and chlorogenic acids; simpler analogs may shift assay sensitivity.

Degranulation β-hexosaminidase release inhibition comparable to caffeic acid, but rosmarinic acid is markedly weaker; substitution may alter cellular allergy endpoints.

METTL8 Unique METTL8 inhibition and lenvatinib-resistance reversal not shared by rosmarinic or caffeic acid; limits mechanism-specific studies.

• [1] Ito H, Miyazaki T, Ono M, Sakurai H. Antiallergic activities of rabdosiin and its related compounds: chemical and biochemical evaluations. Bioorg Med Chem. 1998;6(7):1051-1056. View Source
• [2] Flegkas A, Ifantis TM, Barda C, Samara P, Tsitsilonis O, Skaltsa H. Antiproliferative Activity of (-)-Rabdosiin Isolated from Ocimum sanctum L. Medicines. 2019;6(1):37. View Source

Quantitative Evidence Guide for Selecting (+)-Rabdosiin over Closest Analogs

Superior Hyaluronidase Inhibition: A Head-to-Head Comparison with Rosmarinic and Chlorogenic Acids

In a direct comparative study, (+)-Rabdosiin demonstrated the highest hyaluronidase-inhibitory activity among a panel of structurally related caffeic acid derivatives, including rosmarinic acid and chlorogenic acid [1]. While the original publication does not report IC50 values, it explicitly states that the inhibition by rosmarinic acid and chlorogenic acid were weaker than that of rabdosiin, establishing rabdosiin as the most potent compound in this antiallergic mechanism assay [1].

Hyaluronidase Inhibition

Head-to-head

Highest activity among tested caffeic acid derivatives

Supports selection for antiallergic hyaluronidase studies

Rabdosiin > Rosmarinic acid > Chlorogenic acid

Evidence Dimension	Hyaluronidase inhibitory activity
Target Compound Data	Exhibited the highest activity
Comparator Or Baseline	Rosmarinic acid and chlorogenic acid (both exhibited weaker inhibition)
Quantified Difference	Rabdosiin > Rosmarinic acid > Chlorogenic acid
Conditions	In vitro hyaluronidase enzyme inhibition assay [1]

Why This Matters

This head-to-head data justifies selecting rabdosiin over rosmarinic or chlorogenic acid for research programs focused on antiallergic mechanisms where hyaluronidase is a key target.

• [1] Ito H, Miyazaki T, Ono M, Sakurai H. Antiallergic activities of rabdosiin and its related compounds: chemical and biochemical evaluations. Bioorg Med Chem. 1998;6(7):1051-1056. View Source

Differential β-Hexosaminidase Release Inhibition: Comparable to Caffeic Acid, Superior to Rosmarinic Acid

In a rat basophilic leukemia (RBL-2H3) cell model, both (+)-Rabdosiin and caffeic acid inhibited β-hexosaminidase release by more than 90% at a concentration of 2 mM [1]. Crucially, the study reports that the inhibition by rosmarinic acid and chlorogenic acid were weaker than that of rabdosiin, providing a clear differentiation for selecting rabdosiin over its dimeric counterpart, rosmarinic acid [1].

β-Hexosaminidase Release

Head-to-head

>90% inhibition at 2 mM

Context-dependent degranulation endpoint; comparable to caffeic acid

RBL-2H3 cell model; rosmarinic acid weaker

Evidence Dimension	Inhibition of β-hexosaminidase release
Target Compound Data	>90% inhibition at 2 mM
Comparator Or Baseline	Caffeic acid: >90% inhibition at 2 mM; Rosmarinic acid and chlorogenic acid: significantly weaker inhibition
Quantified Difference	Rabdosiin = Caffeic acid > Rosmarinic acid & Chlorogenic acid
Conditions	RBL-2H3 cell culture, 2 mM compound concentration [1]

Why This Matters

This evidence identifies a specific assay context (RBL-2H3 degranulation) where the higher-cost rabdosiin does not outperform the simple monomer caffeic acid, preventing unnecessary procurement and guiding researchers toward cost-effective alternatives for this specific endpoint.

• [1] Ito H, Miyazaki T, Ono M, Sakurai H. Antiallergic activities of rabdosiin and its related compounds: chemical and biochemical evaluations. Bioorg Med Chem. 1998;6(7):1051-1056. View Source

Unique METTL8 Inhibition for Overcoming Lenvatinib Resistance: A Differentiated Mechanism of Action

A 2024 study identified (+)-Rabdosiin as a novel small molecule inhibitor of METTL8, an enzyme mediating resistance to the first-line HCC drug lenvatinib [1]. In vitro experiments demonstrated that treatment with rabdosiin could effectively overcome METTL8-mediated lenvatinib resistance, a specific pharmacological property not reported for its structural analogs like rosmarinic acid or caffeic acid [1].

METTL8 Inhibition

Class-level

Unique inhibition, reverses lenvatinib resistance in vitro

Enables METTL8-driven resistance research

Virtual screening + HCC cell validation

Evidence Dimension	Target engagement and functional activity
Target Compound Data	Inhibits METTL8 and reverses lenvatinib resistance in vitro
Comparator Or Baseline	Rosmarinic acid, caffeic acid (no reported activity on METTL8 or lenvatinib resistance)
Quantified Difference	Qualitative difference in mechanism of action; rabdosiin has unique activity
Conditions	Virtual screening followed by in vitro validation in lenvatinib-resistant HCC cell lines [1]

Why This Matters

This unique mechanism differentiates (+)-Rabdosiin from all other caffeic acid derivatives, making it the only compound in its class suitable for research programs investigating METTL8 biology or combination strategies to overcome lenvatinib resistance.

• [1] Targeting METTL8 with Rabdosiin overcomes lenvatinib resistance in hepatocellular carcinoma. Experimental Cell Research. 2024. View Source

High-Impact Research Application Scenarios for (+)-Rabdosiin

Primary Tool for Investigating Hyaluronidase-Dependent Allergic Mechanisms

Based on its superior activity in head-to-head assays [3], (+)-Rabdosiin should be the molecule of choice for studies examining hyaluronidase's role in inflammation, vascular permeability, and allergy. Its use as a positive control or tool compound in this context is supported by direct comparative evidence showing it outperforms common alternatives like rosmarinic and chlorogenic acid [3].

A Specific Molecular Probe for METTL8-Driven Lenvatinib Resistance

Given its unique ability to inhibit METTL8 and reverse resistance [3], (+)-Rabdosiin is the only suitable compound for research into overcoming lenvatinib resistance in hepatocellular carcinoma. It serves as a critical chemical probe for validating METTL8 as a therapeutic target and for developing novel combination therapy strategies, a role no other structurally similar polyphenol can fulfill [3].

Potent Antioxidant Standard for Structure-Activity Relationship (SAR) Studies

The potent radical scavenging and reducing power of (+)-Rabdosiin and its derivatives, quantified across multiple in vitro assays (DPPH, ABTS, CUPRAC, FRAP) [3], positions it as an excellent high-molecular-weight standard for SAR studies on polyphenolic antioxidants. Its defined and complex structure allows for direct comparison with simpler monomers and dimers to elucidate the contribution of molecular size and specific structural motifs to overall antioxidant capacity [3].

Application

Selection Property

Validation Focus

Hyaluronidase-dependent allergy mechanism studies

Reported higher inhibitory activity context

Hyaluronidase enzyme assay endpoint review

METTL8-driven lenvatinib resistance research

Unique METTL8 inhibition profile

Lenvatinib-resistance reversal assay context

Polyphenol antioxidant SAR studies

Multi-assay radical scavenging context

Comparative antioxidant capacity endpoints

• [1] Ito H, Miyazaki T, Ono M, Sakurai H. Antiallergic activities of rabdosiin and its related compounds: chemical and biochemical evaluations. Bioorg Med Chem. 1998;6(7):1051-1056. View Source
• [2] Targeting METTL8 with Rabdosiin overcomes lenvatinib resistance in hepatocellular carcinoma. Experimental Cell Research. 2024. View Source
• [3] Tufa T, Damianakos H, Zengin G, Graikou K, Chinou I. Antioxidant and enzyme inhibitory activities of disodium rabdosiin isolated from Alkanna sfikasiana Tan, Vold and Strid. South African Journal of Botany. 2019;120:157-162. View Source